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Compound of Interest

Compound Name: Barium nitrite

Cat. No.: B1141920

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided herein is for research and informational purposes only.
Pyrotechnic compositions are energetic materials and should only be handled by qualified and
experienced personnel in a controlled laboratory setting with appropriate safety measures in
place.

Introduction

Barium nitrite, Ba(NO2)2, is a yellowish, water-soluble crystalline solid.[1][2] While barium
nitrate, Ba(NOs)z, is a well-documented and widely used oxidizer and green colorant in
pyrotechnics, the use of barium nitrite is less common and not as extensively documented in
publicly available literature.[3][4][5][6] However, its chemical properties suggest potential as an
oxidizer in specific pyrotechnic applications. These notes provide an overview of the known
properties of barium nitrite, a comparison with barium nitrate, and hypothetical protocols for its
evaluation as a pyrotechnic oxidizer. One source explicitly mentions its use as a colorant and
oxidizer for green fireworks and in explosives.[7][8]

Physicochemical Properties and Data

A thorough understanding of the physicochemical properties of barium nitrite is essential for
its consideration as a pyrotechnic component. The following table summarizes the key
guantitative data for barium nitrite and provides a comparison with the more common barium
nitrate.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1141920?utm_src=pdf-interest
https://www.benchchem.com/product/b1141920?utm_src=pdf-body
https://www.webqc.org/balanced-equation-Ba(NO3)2=BaO+NO2+O2
https://ia601301.us.archive.org/12/items/A_collection_of_pyrotechnic_compositions/A_collection_of_pyrotechnic_compositions.pdf
https://www.benchchem.com/product/b1141920?utm_src=pdf-body
https://www.fireworkscookbook.com/product/barium-nitrate/
https://www.decachem.com/nitrates-and-fireworks-the-chemistry-of-celebration
https://www.bluegrasschemical.com/post/how-metal-nitrates-illuminate-fireworks
https://www.quora.com/How-is-barium-nitrate-used-in-pyrotechnics
https://www.benchchem.com/product/b1141920?utm_src=pdf-body
https://www.lookchem.com/casno13465-94-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-nitrite
https://www.benchchem.com/product/b1141920?utm_src=pdf-body
https://www.benchchem.com/product/b1141920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Barium Nitrite Barium Nitrate
Chemical Formula Ba(NO2): Ba(NO:s)2

Molecular Weight 229.34 g/mol [8] 261.34 g/mol
Appearance Yellowish crystalline solid[2] White crystalline solid
Density 3.137 g/cm3[2] 3.24 g/cm?3

Melting Point 217 °C (decomposes)[2][9] 592 °C (decomposes)[10]
Solubility in Water 67.5 g/100 mL (20 °C)[2] 10.5 g/100 mL (25 °C)[10]
Oxygen Balance (to BaO) -3.5% +30.6%[11]

Note on Oxygen Balance: The oxygen balance (OB) is a measure of the degree to which an
explosive can be oxidized. For an oxidizer, a positive oxygen balance is generally desirable.
The oxygen balance for Barium Nitrite (Ba(NO2)2) calculated for decomposition to Barium
Oxide (BaO), Nitrogen (N2), is -3.5%. This indicates a slight oxygen deficiency for complete
combustion of potential fuels. In contrast, Barium Nitrate (Ba(NOs)2) has a significantly positive
oxygen balance of +30.6%, making it a more potent oxidizer on its own.

Signaling Pathways and Logical Relationships

The following diagrams illustrate key concepts related to the use of barium nitrite in
pyrotechnics.
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Decomposition of Barium Nitrite

Heat

Barium Nitrite (solid)

Thermal Decomposition

Barium Oxide (solid)

Nitric Oxide (gas)

Nitrogen (gas)
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Workflow for Evaluating a Novel Pyrotechnic Oxidizer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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